Cas no 112157-31-0 (Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-)

• Product Name: Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
• CAS No: 112157-31-0
• MF: C₁₃H₂₅NO₃S
• MW: 275.407502889633
• CID: 1199830
• Update Time: 2024-08-05

Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
• Ethanethioic acid, S-[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester

• Inchi： 1S/C13H25NO3S/c1-9(2)7-11(8-18-10(3)15)14-12(16)17-13(4,5)6/h9,11H,7-8H2,1-6H3,(H,14,16)/t11-/m0/s1
• InChI Key： MONQIJAILIYXNZ-NSHDSACASA-N
• SMILES： C(SC[C@@H](NC(OC(C)(C)C)=O)CC(C)C)(=O)C

Computed Properties

• Exact Mass: 275.15565

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Melting Point: 51 °C
• Boiling Point: 366.5±25.0 °C(Predicted)
• PSA: 55.4
• pka: 11.93±0.46(Predicted)